3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine (3-CHP-2HOP) is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the pyridine family and has a molecular weight of 256.07 g/mol. It is a white crystalline solid that is soluble in water and ethanol. 3-CHP-2HOP has been used in a variety of scientific research applications, including in biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been proposed that 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% may act as an agonist of certain receptors, such as serotonin receptors.
Biochemical and Physiological Effects
3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the metabolism of certain drugs, such as anticonvulsants and antidepressants. It has also been shown to have an effect on the structure and function of proteins, such as cytochrome P450 enzymes. In addition, 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to have an effect on the release of neurotransmitters, such as serotonin, in the brain.
Advantages and Limitations for Lab Experiments
The use of 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable in a variety of solvents and at different pH levels. In addition, it has a wide range of applications in biochemical and physiological studies, making it a useful tool for researchers. However, it is important to note that 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% is not suitable for use in all experiments. It is not soluble in some solvents, and it may not be suitable for use in certain types of experiments, such as those involving cell cultures.
Future Directions
The potential applications of 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% are numerous, and there are many possible future directions for its use. It could be used to further study the structure and function of proteins, as well as in the development of new drugs and therapies. It could also be used to study the metabolism and pharmacokinetics of various drugs, and it could be used to study the effects of various neurotransmitters in the brain. In addition, 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% could be used to study the effects of various environmental factors on biochemical and physiological processes.
Synthesis Methods
3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% can be synthesized from the reaction of 2-chloro-5-hydroxyphenylacetic acid and 2-hydroxy-3-methoxypyridine. This reaction proceeds in two steps, first forming the intermediate 2-chloro-5-hydroxy-3-methoxyphenylacetic acid and then producing the desired product 3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95%. The reaction is carried out in a solvent such as ethanol or methanol, and a catalyst such as p-toluenesulfonic acid is necessary for the reaction to occur.
Scientific Research Applications
3-(2-Chloro-5-hydroxyphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in studies of drug metabolism and pharmacokinetics. It has also been used to study the structure and function of proteins, as well as in the development of new drugs and therapies.
properties
IUPAC Name |
3-(2-chloro-5-hydroxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2/c12-10-4-3-7(14)6-9(10)8-2-1-5-13-11(8)15/h1-6,14H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLVABAINHYGFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=C(C=CC(=C2)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30682878 |
Source
|
| Record name | 3-(2-Chloro-5-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30682878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261992-68-0 |
Source
|
| Record name | 2(1H)-Pyridinone, 3-(2-chloro-5-hydroxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261992-68-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2-Chloro-5-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30682878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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